6-(4-Chlorophenethyl)-2-methylpyrimidin-4-ol
Overview
Description
Scientific Research Applications
Process Chemistry and Synthesis Methods
- The synthesis of 4,6-dihydroxy-2-methylpyrimidine, a related compound, has been explored for applications in the production of high explosives and medicinal products. This process chemistry study reveals the role of various alcohols, alkoxides, and the effect of reaction periods in the synthesis process, highlighting the development of an economical process for its production (Patil et al., 2008).
Structural and Theoretical Insights
- Theoretical insights into the structures and properties of arylsulfonylated 2-amino-6-methylpyrimidin derivatives have been provided, showcasing the role of non-covalent interactions in their structural stabilities. This includes single-crystal analysis and quantum chemical calculations, emphasizing the impact of different moieties on the stability and reactivity of the compounds (Ali et al., 2021).
Biological Activities
- A series of 4-amino-5-((4-chlorophenyl)diazenyl)-6-(alkylamino)-1-methylpyrimidin-2-one derivatives have been synthesized and evaluated for their antiviral activity against HIV-1 and HIV-2, as well as for their inhibition of kinesin Eg5. This indicates the potential for pyrimidin derivatives in antiviral and anticancer drug development (Al-Masoudi et al., 2014).
Supramolecular Chemistry
- The synthesis and structural investigation of O-benzenesulfonylated pyrimidines reveal significant insights into noncovalent interactions and their influence on the supramolecular network of these compounds. These findings have implications for designing compounds with desirable physical and chemical properties (Ali et al., 2020).
properties
IUPAC Name |
4-[2-(4-chlorophenyl)ethyl]-2-methyl-1H-pyrimidin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13ClN2O/c1-9-15-12(8-13(17)16-9)7-4-10-2-5-11(14)6-3-10/h2-3,5-6,8H,4,7H2,1H3,(H,15,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPSYBVUARXZQKW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=O)N1)CCC2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-Chlorophenethyl)-2-methylpyrimidin-4-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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